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Compound of Interest

Compound Name: Distearoylphosphatidylcholine

CAS No.: 4539-70-2

Cat. No.: B179332

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is a high-purity, synthetic phospholipid

integral to the advancement of drug delivery systems. Its fully saturated 18-carbon stearoyl acyl

chains and phosphocholine headgroup confer a unique set of physicochemical properties,

making it a critical component in the formulation of stable and effective liposomes and lipid

nanoparticles (LNPs).[1] This guide provides a comprehensive overview of DSPC, including its

chemical and physical properties, detailed experimental protocols for its use in nanoparticle

formulation, and an examination of the biological pathways influenced by DSPC-based delivery

systems.

Core Properties and Data
DSPC's molecular structure is central to its function in drug delivery. It consists of a glycerol

backbone, a hydrophilic phosphocholine head, and two saturated 18-carbon stearoyl acyl

chains.[1] This saturated nature results in a high phase transition temperature (Tm), meaning

that at physiological temperatures, membranes containing DSPC are in a rigid, gel-like state.
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This reduces permeability and enhances the stability of the nanoparticle, preventing premature

drug leakage.[1]

Quantitative Physicochemical Data
The key parameters of DSPC are summarized in the table below, providing essential data for

the design and optimization of lipid-based drug formulations.

Property Value

Molecular Formula C₄₄H₈₈NO₈P[1]

Molecular Weight 790.15 g/mol [1]

IUPAC Name
[(2R)-2,3-bis(octadecanoyloxy)propyl] 2-

(trimethylazaniumyl)ethyl phosphate[1]

Main Phase Transition Temperature (Tm) ~55-58°C[1][2]

Melting Point (dry powder) ~236°C[1]

Appearance White to off-white powder[2]

Solubility
Soluble in chloroform and other organic

solvents; insoluble in water[2]

Experimental Protocols
DSPC is a cornerstone in the formulation of both traditional liposomes and modern lipid

nanoparticles for therapeutic delivery of small molecules, proteins, and nucleic acids like mRNA

and siRNA.

Protocol 1: Liposome Preparation via Thin-Film
Hydration and Extrusion
This is a conventional and widely adopted technique for producing unilamellar vesicles of a

defined size, suitable for encapsulating hydrophilic or lipophilic drugs.[3]

Materials:
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1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

Cholesterol (Chol)

Organic solvent (e.g., chloroform or a chloroform:methanol mixture)

Hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

Drug to be encapsulated

Equipment:

Round-bottom flask

Rotary evaporator

High-vacuum pump

Water bath

Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

Lipid Film Formation:

Dissolve DSPC and cholesterol in the organic solvent in a round-bottom flask. A common

molar ratio for stable liposomes is 55:45 (DSPC:Chol).

Evaporate the solvent using a rotary evaporator with the water bath set to a temperature

above the Tm of DSPC (e.g., 60-65°C) to form a thin, uniform lipid film on the flask's inner

surface.

Dry the film under a high vacuum for at least 1-2 hours to remove residual solvent.[3]

Hydration:

Pre-heat the hydration buffer to a temperature above the Tm of DSPC (e.g., 60-65°C).[3] If

encapsulating a hydrophilic drug, it should be dissolved in this buffer.
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Add the warm buffer to the lipid film and hydrate for approximately 1 hour with gentle

agitation, leading to the spontaneous formation of multilamellar vesicles (MLVs).[3]

Size Reduction (Extrusion):

To achieve a uniform size distribution, the MLV suspension is subjected to extrusion.

The MLVs are passed through polycarbonate membranes with a defined pore size (e.g.,

100 nm) multiple times (typically 10-20 passes) at a temperature above the Tm of DSPC.

This process yields large unilamellar vesicles (LUVs).[3][4]

Protocol 2: mRNA-Lipid Nanoparticle (LNP) Formulation
via Microfluidic Mixing
Microfluidics offers a reproducible and scalable method for producing LNPs with a narrow size

distribution, which is critical for clinical applications such as mRNA vaccines.[5][6]

Materials:

Ionizable lipid (e.g., DLin-MC3-DMA or SM-102)

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

Cholesterol (Chol)

PEGylated lipid (e.g., DMG-PEG2000)

Ethanol

mRNA in an aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0)[7]

Dialysis buffer (e.g., PBS, pH 7.4)

Equipment:

Microfluidic mixing device (e.g., NanoAssemblr)

Syringe pumps
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Dialysis cassettes (e.g., 10 kDa MWCO)

Procedure:

Solution Preparation:

Prepare a lipid stock solution in ethanol containing the ionizable lipid, DSPC, cholesterol,

and the PEGylated lipid at a specific molar ratio (e.g., 50:10:38.5:1.5).[7]

Prepare an aqueous phase by diluting the mRNA in the citrate buffer.

Microfluidic Mixing:

Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

Pump the two solutions through the microfluidic device at a defined flow rate ratio

(typically 3:1 aqueous to ethanol phase). The rapid mixing of the solvent and anti-solvent

phases causes the lipids to precipitate and self-assemble with the mRNA into LNPs.[6]

Purification and Buffer Exchange:

The resulting LNP suspension is then dialyzed against PBS (pH 7.4) to remove the

ethanol and raise the pH, which neutralizes the surface charge of the ionizable lipid,

resulting in a stable LNP formulation.[6][7]

Visualization of Workflows and Pathways
Experimental Workflow for LNP Formulation
The following diagram illustrates the general workflow for producing mRNA-loaded lipid

nanoparticles using a microfluidic-based system.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.biorxiv.org/content/10.1101/2020.12.02.407601.full
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_DSPC_in_the_Formulation_of_mRNA_Vaccines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_DSPC_in_the_Formulation_of_mRNA_Vaccines.pdf
https://www.biorxiv.org/content/10.1101/2020.12.02.407601.full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for mRNA-LNP Formulation via Microfluidic Mixing

Phase Preparation

LNP Formation Purification & Finalization Quality Control

Lipid Phase
(Ionizable Lipid, DSPC, Cholesterol, PEG-Lipid in Ethanol)

Microfluidic Mixing
(Rapid Self-Assembly)

Aqueous Phase
(mRNA in Citrate Buffer, pH 4.0)

Dialysis
(vs. PBS, pH 7.4)

Sterile Filtration
(0.22 µm filter)

Characterization
(Size, PDI, Encapsulation Efficiency)
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Cellular Uptake and Signaling of LNP-mRNA for T-Cell Rejuvenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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